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Introduction to Snow Mold and Chloroneb

Snow mold is a destructive turfgrass disease prevalent in northern climates, primarily caused by two types of

pathogens: gray snow mold (causal agents: Typhula incarnata or T. ishikariensis) and pink snow mold or

Microdochium patch (causal agent: Microdochium nivale) [1] [2]. Gray snow mold requires prolonged

snow cover (exceeding 60 days) to develop, while pink snow mold can develop without snow cover, though

it is most severe under it [1].

Chloroneb (1,4-dichloro-2,5-dimethoxybenzene) is a systemic fungicide with a rich history of use against

gray snow mold. Early research by Dr. Joseph Vargas in 1970 demonstrated its high efficacy, providing a

viable alternative to heavy metal-based fungicides [3]. However, it is important to note that chloroneb is not

effective against pink snow mold (Microdochium patch) [3].

Efficacy and Application Data

The table below summarizes key quantitative data for Chloroneb application from foundational and modern

research.

Application Rates and Efficacy of Chloroneb
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Parameter
Historical Data (Vargas,
1970) [3]

Modern Context & Alternatives

Target Disease Gray Snow Mold (Typhula

Blight)

Gray Snow Mold. Ineffective against Pink

Snow Mold (Microdochium Patch) [3].

Effective
Formulations

65% Wettable Powder (WP),

10% Granular [3]

Consult local distributors for available

formulations.

Application Rate
(WP)

9 oz/1,000 ft² (27.5 kg/hectare) --

Application Rate
(Granular)

2.5 - 3.75 lb/1,000 ft² (122 -

183 kg/hectare)

--

Reported Efficacy Excellent control (86-93%

reduction vs. untreated check)
[3]

--

Optimal
Application
Window

-- Shortly before permanent snow cover [1]. See
"Timing and Environmental Conditions"

section.

Application Protocol and Timing

The most critical factor for successful snow mold control is application timing. The goal is to make the

application as close to the permanent snow cover as possible to minimize fungicide degradation from rainfall

and warm temperatures [1].

Experimental Workflow for Timing Determination

The following diagram outlines a research-proven protocol from the University of Wisconsin for determining

the optimal application window, which can be adapted for practical use.
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(at 2-inch depth)
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Evaluate Disease Severity
in Spring

Correlate HDD/Soil Temp
with Efficacy

Identify optimal window

Click to download full resolution via product page

Diagram Title: Snow Mold Fungicide Timing Workflow

Methodology Details:

Heating Degree Days (HDD): This metric accumulates when the daily average temperature is below
50°F (10°C). Research indicates that an HDD accumulation of approximately 100 is a strong indicator

for the optimal application window for certain fungicide mixtures [1].
Soil Temperature: Monitoring soil temperature at a 2-inch (5 cm) depth provides another

environmental cue, though it can be more variable year-to-year compared to HDD [1].
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Application Technique: Applications should be made in high spray volumes (at least 2 gallons per

1000 ft²) to ensure the fungicide penetrates the turf canopy and reaches the crown of the plant where
infection occurs [2].

Resistance and Integrated Management

Fungicide resistance is a constant threat in pest management. Chloroneb resistance has been documented in

other fungal species like Aspergillus nidulans, where it can be conferred by a single, semi-dominant gene [4].

This highlights the importance of proactive resistance management.

Best Practices for Resistance Management:

Use Mixtures: Apply chloroneb in a tank mix or use a pre-mixed product containing fungicides with

different modes of action (e.g., mixed with a fungicide effective against pink snow mold) [2]. This is
the most reliable method for broad-spectrum control and resistance mitigation.

Rotate Modes of Action: Avoid consecutive applications of chloroneb. Rotate with other chemical
classes, such as dicarboximides (e.g., iprodione) or DMIs (e.g., propiconazole) [1] [2].

Cultural Controls: Integrate fungicide use with sound cultural practices:
Fertility: Avoid high-nitrogen applications in late fall. Focus on potassium to enhance winter

hardiness [2].
Thatch Management: Dethatch and aerify in fall to improve air circulation and reduce the

fungal habitat [2].
Mowing: Continue mowing until growth stops to avoid long, matted grass under the snow [2].

Snow Management: Avoid piling snow in shaded areas where cover will persist longest [2].

Conclusion and Key Recommendations

Chloroneb remains a highly effective tool specifically for controlling gray snow mold. Its successful

implementation relies on:

Precision Timing: Application should be timed using environmental cues like Heating Degree Days,

as close to permanent snow cover as possible.
Resistance Management: It must be used as part of a mixture or rotation with other fungicide

classes to preserve its efficacy.
Integrated Approach: Fungicide applications are most effective when combined with proper cultural

practices that reduce the turfgrass's susceptibility to disease.
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For situations with pressure from both gray and pink snow mold, modern multi-site fungicides like Enclave

(a combination of chlorothalonil, iprodione, thiophanate-methyl, and tebuconazole) have proven effective

and offer a robust solution [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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